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Compound of Interest

Compound Name: Sorbitan monooctadecanoate

Cat. No.: B8771408 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Sorbitan monooctadecanoate (also known as

Sorbitan monostearate or Span™ 60). Adherence to these protocols is essential for ensuring a

safe laboratory environment.

While Sorbitan monooctadecanoate is not classified as a hazardous substance under the

Globally Harmonized System (GHS), it can cause mild irritation upon contact.[1][2] Proper

handling and personal protective equipment (PPE) are necessary to minimize exposure risks,

particularly from dust inhalation and skin contact.[3][4]

Quantitative Safety Data
The following table summarizes key quantitative safety data for Sorbitan
monooctadecanoate. These values should inform risk assessments and handling procedures.

Parameter Value Reference

Occupational Exposure Limit
10 mg/m³ (8-hour TWA) for

Stearates
[5]

Acute Oral Toxicity (LD50, Rat) 31,000 mg/kg [4]

Flash Point >110°C / 230°F (Closed Cup) [4]
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Operational and Disposal Plans
A systematic approach to handling and disposal is critical. The following procedural guidance

outlines the necessary steps from preparation to waste management.

Preparation and Safe Handling
Engineering Controls: Always handle Sorbitan monooctadecanoate in a well-ventilated

area.[6] Use process enclosures or local exhaust ventilation to keep airborne levels below

exposure limits, especially when generating dust.[3][7] Ensure safety showers and eyewash

stations are readily accessible.[7]

Avoid Ignition Sources: The material can be combustible at high temperatures.[4] Keep the

chemical away from heat, sparks, and open flames.[3] Use spark-proof tools and explosion-

proof equipment if necessary.[6]

Incompatible Materials: Store away from strong oxidizing agents.[1][3]

Personal Hygiene: Wash hands thoroughly after handling and before eating, drinking, or

smoking.[3] Avoid direct contact with skin, eyes, and clothing.[3][6] Do not breathe dust or

aerosols.[1][6]

Personal Protective Equipment (PPE) Protocol
The selection and proper use of PPE is the final barrier against exposure.

Eye and Face Protection: Wear tightly fitting safety goggles with side-shields or chemical

safety goggles conforming to EN166 (EU) or NIOSH (US) standards.[1][6]

Skin Protection:

Gloves: Wear chemical-impermeable gloves (e.g., Rubber or PVC).[6][8]

Body Protection: Wear a lab coat, long-sleeved clothing, or a chemical-resistant apron to

prevent skin exposure.[3] Fire/flame resistant and impervious clothing should be

considered for larger quantities.[6]

Respiratory Protection:
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Under normal conditions with adequate ventilation, respiratory protection is not typically

required.[1]

If dust is generated or exposure limits are exceeded, use a full-face, NIOSH-approved

respirator with a particle filter.[3][6]

Spill and Emergency Procedures
Minor Spill: For small spills, sweep up the solid material, avoiding dust generation, and place

it into a suitable, closed container for disposal.[1] Clean the contaminated surface thoroughly.

[3]

First Aid:

Eye Contact: Immediately rinse eyes with plenty of water for at least 15 minutes, also

under the eyelids.[9] Get medical attention if irritation persists.[2]

Skin Contact: Wash off immediately with plenty of water and soap.[10] Get medical

attention if irritation develops.[3]

Inhalation: Remove to fresh air. If respiratory symptoms occur, seek medical attention.[4]

[9]

Ingestion: Rinse mouth with water and drink plenty of water afterwards. Do NOT induce

vomiting.[4][9] Consult a physician if necessary.[3]

Disposal Plan
Chemical Waste: Collect and arrange for disposal in accordance with federal, state, and local

environmental control regulations.[3][6] Keep the chemical waste in suitable and closed

containers.[6] Do not allow the product to enter drains.

Contaminated PPE: Handle used and contaminated PPE as chemical waste. Dispose of it in

a sealed container according to institutional and local regulations.

Visual Workflow for PPE Handling
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The following diagram illustrates the logical workflow for the safe handling of Sorbitan
monooctadecanoate, from initial risk assessment to final disposal.

Start: Risk Assessment

Implement Engineering Controls
(e.g., Local Exhaust Ventilation)

Select Appropriate PPE

Don PPE
(Goggles, Gloves, Lab Coat)

Handle Sorbitan Monooctadecanoate
(Avoid Dust/Contact)

Doff PPE Carefully

Dispose of Waste & Contaminated PPE
(Follow Regulations)

End: Complete Handling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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